Cas no 2228208-25-9 (1-fluoro-3-methylbut-3-en-2-ol)

• Product Name: 1-fluoro-3-methylbut-3-en-2-ol
• CAS No: 2228208-25-9
• MF: C₅H₉FO
• MW: 104.122765302658
• CID: 6096254
• PubChem ID: 165965126
• Update Time: 2025-07-23

1-fluoro-3-methylbut-3-en-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-fluoro-3-methylbut-3-en-2-ol
• EN300-1808775
• 2228208-25-9

• Inchi： 1S/C5H9FO/c1-4(2)5(7)3-6/h5,7H,1,3H2,2H3
• InChI Key： KOHNQPYUKZEDHA-UHFFFAOYSA-N
• SMILES： FCC(C(=C)C)O

Computed Properties

• Exact Mass: 104.063743068g/mol
• Monoisotopic Mass: 104.063743068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 70.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-fluoro-3-methylbut-3-en-2-ol

Introduction to 1-fluoro-3-methylbut-3-en-2-ol (CAS No: 2228208-25-9)

1-fluoro-3-methylbut-3-en-2-ol, identified by its Chemical Abstracts Service (CAS) number 2228208-25-9, is a fluorinated olefinic alcohol that has garnered significant attention in the field of organic synthesis and pharmaceutical chemistry. This compound, characterized by its unique structural features, presents a promising platform for the development of novel agrochemicals, pharmaceuticals, and specialty chemicals. The presence of both a fluorine atom and an alkenol moiety makes it a versatile intermediate, enabling diverse chemical transformations that are highly valuable in synthetic chemistry.

The fluorine substituent in 1-fluoro-3-methylbut-3-en-2-ol plays a crucial role in modulating the electronic properties and reactivity of the molecule. Fluorinated compounds are widely recognized for their enhanced metabolic stability, lipophilicity, and binding affinity to biological targets. These properties make fluorine-containing molecules particularly attractive in drug discovery, where they can improve pharmacokinetic profiles and therapeutic efficacy. Recent studies have demonstrated that fluorine atoms can influence the conformational flexibility and binding interactions of molecules with enzymes and receptors, thereby serving as key structural determinants in medicinal chemistry.

Moreover, the 3-methylbut-3-en-2-ol backbone of this compound provides a rich framework for functionalization. The double bond at the third carbon position allows for various additions, such as hydroboration-oxidation or hydroamination, while the hydroxyl group at the second carbon can undergo etherification or esterification reactions. These transformations are instrumental in constructing more complex molecules with tailored properties. For instance, the introduction of ether linkages can enhance solubility in aqueous environments, making the compound suitable for formulations requiring bioavailability improvements.

In recent years, 1-fluoro-3-methylbut-3-en-2-ol has been explored as a key intermediate in the synthesis of bioactive compounds. Researchers have leveraged its structural motif to develop novel inhibitors targeting various therapeutic areas. One notable application is in the synthesis of kinase inhibitors, where fluorinated alcohols have been shown to improve binding affinity to protein targets. The ability to fine-tune electronic and steric properties through strategic modifications has opened new avenues for designing potent and selective small molecules.

The pharmaceutical industry has also shown interest in 1-fluoro-3-methylbut-3-en-2-ol due to its potential as a building block for antiviral and anticancer agents. The fluorine atom's ability to enhance metabolic stability has been exploited in developing drugs that resist enzymatic degradation. Additionally, the olefinic alcohol moiety can be incorporated into pharmacophores that interact with biological macromolecules through hydrogen bonding or hydrophobic interactions. These features have made this compound a valuable asset in medicinal chemistry libraries.

From an agrochemical perspective, 1-fluoro-3-methylbut-3-en-2-ol has been utilized in the synthesis of novel pesticides and herbicides. The structural versatility of this compound allows for the creation of derivatives with improved efficacy against pests while maintaining environmental safety. Fluorinated agrochemicals are particularly favored for their enhanced stability under field conditions, ensuring prolonged activity and reduced application frequency.

The synthetic methodologies for preparing 1-fluoro-3-methylbut-3-en-2-ol have also seen significant advancements. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have enabled more efficient and scalable production processes. These innovations have not only improved yield but also allowed for greater control over stereochemistry, which is critical for achieving biologically active compounds.

Future research directions may focus on expanding the applications of 1-fluoro-3-methylbut-3-en-2-ol by exploring novel synthetic pathways and functionalizations. The integration of computational chemistry tools could further accelerate the discovery of new derivatives with optimized properties. As our understanding of molecular interactions evolves, this compound is poised to play an even more significant role in addressing challenges across pharmaceuticals, agriculture, and materials science.